2-(2-Fluoro-4-methylphenyl)ethan-1-ol

• Molecular Formula: C9H11FO
• Molecular Weight: 154.18 g/mol
• IUPAC Name: 2-(2-fluoro-4-methylphenyl)ethanol
• InChI: InChI=1S/C9H11FO/c1-7-2-3-8(4-5-11)9(10)6-7/h2-3,6,11H,4-5H2,1H3
• InChI Key: MDUYNHDPNYMYOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CCO)F

Description

2-(2-Fluoro-4-methylphenyl)ethan-1-ol (CAS: 1344927-28-1) is a fluorinated aromatic alcohol with a methyl substituent at the para position relative to the ethanol moiety. The compound’s structure features a benzene ring substituted with fluorine (at the ortho position) and a methyl group (at the para position), linked to a hydroxethyl chain. The (R)-enantiomer is commercially available at 96% purity, highlighting its relevance in stereoselective synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Fluoro-4-methylphenyl)ethan-1-ol can be achieved through several methods. One common approach involves the reaction of 2-fluoro-4-methylaniline with appropriate reagents to introduce the ethan-1-ol group. For instance, 2-fluoro-4-methylaniline can be reacted with ethylene oxide under basic conditions to yield 2-(2-Fluoro-4-methylphenyl)ethan-1-ol .

Industrial Production Methods

In an industrial setting, the production of 2-(2-Fluoro-4-methylphenyl)ethan-1-ol may involve the use of large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process typically includes steps such as the preparation of starting materials, reaction under controlled temperature and pressure, and purification through distillation or crystallization.

Chemical Reactions Analysis

Types of Reactions

2-(2-Fluoro-4-methylphenyl)ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding alkane.

Substitution: The fluoro group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can be employed for substitution reactions.

Major Products Formed

Oxidation: Formation of 2-(2-Fluoro-4-methylphenyl)ethanone or 2-(2-Fluoro-4-methylphenyl)ethanal.

Reduction: Formation of 2-(2-Fluoro-4-methylphenyl)ethane.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(2-Fluoro-4-methylphenyl)ethan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including its use in drug discovery and development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-Fluoro-4-methylphenyl)ethan-1-ol involves its interaction with specific molecular targets and pathways. The presence of the fluoro group can enhance its binding affinity to certain enzymes or receptors, potentially modulating their activity. The ethan-1-ol moiety may also play a role in its solubility and distribution within biological systems.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structurally related compounds, emphasizing substituent effects, functional groups, and synthetic

Compound Name	Substituents/Functional Groups	Molecular Weight	Key Properties/Synthesis Insights	Reference
2-(2-Fluoro-4-methylphenyl)ethan-1-ol	-F (ortho), -CH₃ (para), -CH₂CH₂OH	Not reported	Stereoisomer available (R-configuration); high purity (96%) .
2-(4-Bromo-2-methoxyphenyl)ethan-1-ol	-Br (para), -OCH₃ (ortho), -CH₂CH₂OH	Not reported	92% synthesis yield; methoxy group enhances polarity and metabolic stability .
1-(2,4-Difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanol	-F (ortho, para), -CH₂CH₂OH, triazole ring	Not reported	Antifungal activity; triazole increases hydrogen-bonding capacity .
1-(2-Chloro-4-fluorophenyl)ethan-1-ol	-Cl (ortho), -F (para), -CH₂CH₂OH	174.60 g/mol	Chlorine’s electronegativity increases acidity of -OH group .
2-{[(4-Methylphenyl)methyl]amino}ethan-1-ol	-CH₂NH-(4-methylbenzyl), -CH₂CH₂OH	165.23 g/mol	Amino group introduces basicity; potential for salt formation .
1-(2,6-Dichloro-4-(trifluoromethyl)phenyl)ethan-1-one	-Cl (ortho), -CF₃ (para), ketone	Not reported	Ketone derivative; 75% oxidation yield from alcohol precursor .

Key Observations:

Substituent Effects :

• Fluorine vs. Chlorine/Bromine : Fluorine’s smaller size and high electronegativity reduce steric hindrance and increase electron-withdrawing effects compared to bulkier halogens (e.g., Br in ). This influences reactivity in nucleophilic substitutions or catalytic reactions.
• Methyl vs. Methoxy : The methyl group in 2-(2-Fluoro-4-methylphenyl)ethan-1-ol enhances lipophilicity compared to the polar methoxy group in 2-(4-bromo-2-methoxyphenyl)ethan-1-ol, affecting solubility and membrane permeability .

Functional Group Variations: Alcohol vs. Ketone: The oxidation of 1-(2,6-dichloro-4-(trifluoromethyl)phenyl)ethan-1-ol to its ketone derivative (75% yield) demonstrates the alcohol’s susceptibility to oxidation, a property that may differ in 2-(2-Fluoro-4-methylphenyl)ethan-1-ol due to steric protection from the ortho-fluorine . Amino Alcohols: The amino group in 2-{[(4-methylphenyl)methyl]amino}ethan-1-ol introduces basicity, enabling acid-base reactions unavailable to the target compound .

Synthetic Efficiency :

• Yields for similar alcohols range from 75% (ketone oxidation ) to 92% (bromo-methoxy derivative ), suggesting that substituent electronic effects and reaction conditions significantly impact efficiency.

Biological Activity: Triazole-containing ethanol derivatives exhibit antifungal properties due to hydrogen-bonding interactions with biological targets , whereas halogenated alcohols like 1-(2-chloro-4-fluorophenyl)ethan-1-ol may act as intermediates in agrochemical synthesis .

Biological Activity

2-(2-Fluoro-4-methylphenyl)ethan-1-ol, also known as (R)-1-(2-fluoro-4-methylphenyl)ethan-1-ol, is a chiral amino alcohol with significant potential in medicinal chemistry. Its unique structure, featuring a fluorinated aromatic ring, contributes to its distinctive chemical properties and biological activities. This article explores the biological activity of this compound, focusing on its interactions with molecular targets, potential therapeutic applications, and relevant research findings.

• Molecular Formula : C9H11FO
• Molecular Weight : Approximately 170.19 g/mol
• Structure : The compound features a fluorine atom attached to a benzene ring with a methyl group, enhancing its lipophilicity and binding affinity to biological targets.

The biological activity of 2-(2-fluoro-4-methylphenyl)ethan-1-ol is primarily attributed to its ability to interact with specific enzymes and receptors. The presence of the fluorine atom is known to increase the compound's binding affinity and selectivity, which may enhance its therapeutic effectiveness.

Key Interactions:

• Hydrogen Bonding : The hydroxyl group can form hydrogen bonds with biological macromolecules.
• Hydrophobic Interactions : The aromatic ring facilitates hydrophobic interactions that are crucial for receptor binding.

Neuroprotective Effects

Research indicates that 2-(2-fluoro-4-methylphenyl)ethan-1-ol may exhibit neuroprotective effects. Its structural similarities to neurotransmitters suggest potential applications in treating neurological disorders. For instance, studies have shown that compounds with similar structures can modulate neurotransmission and provide neuroprotection against oxidative stress .

Anti-inflammatory Activity

In related studies involving fluorinated compounds, significant anti-inflammatory activity has been observed. For example, derivatives of 2-fluoro compounds demonstrated inhibition rates ranging from 66% to 94% compared to standard drugs like flurbiprofen . This suggests that 2-(2-fluoro-4-methylphenyl)ethan-1-ol could be explored for similar therapeutic effects.

Case Studies

• Dopamine Receptor Interaction :
  A study focused on identifying novel D3 dopamine receptor agonists highlighted the importance of structural modifications in enhancing receptor selectivity and activity. While not directly tested on 2-(2-fluoro-4-methylphenyl)ethan-1-ol, the findings underscore the relevance of similar compounds in neuropharmacology .
• Enzyme Interactions :
  Investigations into the interactions of fluorinated compounds with cytochrome P450 enzymes revealed that these compounds could influence drug metabolism significantly. Understanding these interactions is critical for predicting pharmacokinetics and optimizing drug design .

Data Table: Biological Activities of Related Compounds

Compound Name	Activity Type	Observed Effect	Reference
(R)-2-Amino-2-(2-fluoro-4-methylphenyl)ethan-1-ol	Neuroprotective	Modulation of neurotransmission
2-Fluoro derivatives	Anti-inflammatory	Inhibition rates up to 94%
D3 dopamine receptor agonists	Receptor activity	Enhanced selectivity in binding
Cytochrome P450 interactions	Enzyme modulation	Significant influence on drug metabolism